Cas no 1594081-71-6 (5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid)

• Product Name: 5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid
• CAS No: 1594081-71-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5743519
• PubChem ID: 116644358
• Update Time: 2025-10-31

5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1594081-71-6
• 5-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylicacid
• 5-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid
• EN300-1449209
• 5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-2-3-4-7-12-9-5-6-10(11(14)15)13-8-9/h5-6,8,12H,4,7H2,1H3,(H,14,15)
• InChI Key： PCTMPURIZVMBGG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)NCCC#CC)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.2Ų

Additional information on 5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid

5-(Pent-3-yn-1-yl)aminopyridine-2-carboxylic Acid: A Comprehensive Overview

5-(Pent-3-yn-1-yl)aminopyridine-2-carboxylic acid is a versatile organic compound with the CAS number 1594081-71-6. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring substituted with an amino group at position 5 and a carboxylic acid group at position 2, with a pentynyl chain attached to the amino group. This combination of functional groups makes it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and advanced materials.

Recent studies have highlighted the importance of 5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing heterocyclic compounds, which are crucial in medicinal chemistry. The presence of the pentynyl chain introduces alkyne functionality, enabling the formation of stable carbon-carbon bonds through click chemistry reactions. This has opened new avenues for creating diverse libraries of compounds with potential therapeutic applications.

The synthesis of 5-(pent-3-yn-1-yl)aminopyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of pyridine derivatives. One common approach is the nucleophilic substitution reaction, where an amino group is introduced onto the pyridine ring. Subsequent alkylation or coupling reactions are then employed to attach the pentynyl chain and carboxylic acid group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its use as an intermediate in drug design. The carboxylic acid group can be converted into various bioisosteres, such as amides or esters, to modulate pharmacokinetic properties. Additionally, the alkyne functionality allows for further functionalization through cycloaddition reactions, enabling the creation of macrocyclic structures with potential applications in peptide synthesis or as scaffolds for enzyme inhibitors.

Recent advancements in computational chemistry have also shed light on the electronic properties of 5-(pent-3-yn-1-yil)aminopyridine-2-carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its pyridine ring and alkyne chain, which enhances its electronic communication capabilities. This property makes it a candidate for use in organic electronics, particularly in semiconducting materials or light-emitting diodes (LEDs).

In conclusion, 5-(pent3-yinl)aminopyridine 2 carboxylic acid is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel drugs, advanced materials, and innovative chemical processes. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in shaping future advancements in chemistry and beyond.